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Compound of Interest

Compound Name: Lornoxicam-d4

Cat. No.: B565427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of analytical methods for the quantification of

lornoxicam, a non-steroidal anti-inflammatory drug (NSAID). We will focus on the critical

performance characteristics of linearity and range, presenting data from various validated

assays. While the specific use of lornoxicam-d4 as an internal standard is not extensively

detailed in publicly available literature, this guide will utilize a highly sensitive and specific liquid

chromatography-tandem mass spectrometry (LC-MS/MS) method as a benchmark, a technique

where a deuterated internal standard like lornoxicam-d4 is ideally employed. This will be

compared against alternative methods such as High-Performance Liquid Chromatography

(HPLC) with UV detection and UV spectrophotometry.

Data Summary: Linearity and Range of Lornoxicam
Assays
The following table summarizes the linearity and range of different analytical methods for

lornoxicam quantification.
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Method
Linearity
Range

Correlation
Coefficient (r²)

Internal
Standard

Matrix

LC-MS/MS
2.0 - 1600

ng/mL[1]
> 0.998[1] Piroxicam[2][3]

Human

Plasma[1][2][3]

LC-MS/MS
21.51 - 1276.61

ng/mL[2]
≥ 0.99[2] Piroxicam[2]

Human

Plasma[2]

LC-MS/MS
0.50 - 500

ng/mL[4]
0.9998[4] Isoxicam[4]

Human

Plasma[4]

RP-HPLC 0.5 - 20 µg/mL

Not explicitly

stated, but

excellent

correlation

reported

Not specified

Bulk and

Pharmaceutical

Preparations

RP-HPLC 10 - 50 µg/mL[5] > 0.999[5] Not specified
Bulk and Solid

Dosage Form[5]

RP-HPLC
12.5 - 75

µg/mL[6]
1[6] Not specified

Pharmaceutical

Dosage Forms[6]

HPTLC
60 - 360

ng/band[7]
0.998[7] Not applicable

Combined

Dosage Form[7]

UV

Spectrophotomet

ry

5 - 30 µg/mL[6]

[8]
0.999[8] Not applicable

Tablet Dosage

Form[8]

UV

Spectrophotomet

ry

2.0 - 26.0

µg/mL[9]
0.999[9] Not applicable Plasma[9]

Derivative UV

Spectrophotomet

ry

0.5 - 35 µg/mL

(Zero Order)[10]
Not specified Not applicable

Pharmaceutical

Preparations[10]

Derivative UV

Spectrophotomet

ry

0.2 - 75 µg/mL

(First Order)[10]
Not specified Not applicable

Pharmaceutical

Preparations[10]
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Experimental Protocols
LC-MS/MS Method for Lornoxicam in Human Plasma
This method is representative of a high-sensitivity assay where lornoxicam-d4 would be an

ideal internal standard.

Sample Preparation: Protein precipitation is a common technique for plasma sample

preparation.[2]

Chromatographic Separation:

Column: Hypurity advance, 50×4.6mm, 5 µm[2] or a Zorbax XDB-C8 column.[3]

Mobile Phase: A mixture of 0.3% formic acid in water and 0.3% formic acid in acetonitrile

(50:50% v/v)[2] or methanol-water-formic acid (80:20:0.5).[3]

Flow Rate: 0.7 mL/min.[3]

Mass Spectrometric Detection:

Ionization: Positive ion mode using an atmospheric pressure chemical ionization (APCI)

source.[3]

Detection: A tandem mass spectrometer is used in selected reaction monitoring (SRM)

mode.

Transitions: For lornoxicam, the precursor to product ion combination of m/z 372→121 is

monitored. For the internal standard piroxicam, m/z 332→121 is used.[3]

Quantification: A calibration curve is constructed by plotting the peak area ratio of lornoxicam

to the internal standard against the concentration of the calibration standards. The linearity of

the method is assessed by the correlation coefficient of the calibration curve.

RP-HPLC Method for Lornoxicam in Pharmaceutical
Formulations

Chromatographic System: A standard HPLC system equipped with a UV detector.
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Chromatographic Separation:

Column: A C18 column, such as a Phenomenex C18 (250×4.6 mm, 5 µm)[5] or an Eclipse

C18 column (150 mm x 4.6 mm, 5 μm).

Mobile Phase: A mixture of acetonitrile and a buffer, such as phosphate buffer (60:40 v/v)

with pH adjusted to 7.0[5], or methanol and 0.1% formic acid in water (80:20 v/v).

Flow Rate: Typically around 1.2 mL/min[5] or 0.8 mL/min.

Detection: UV detection at a wavelength of 390 nm[5] or 381 nm.

Quantification: A calibration curve is generated by plotting the peak area of lornoxicam

against the concentration of the standards.

UV Spectrophotometric Method for Lornoxicam in
Tablets

Instrumentation: A UV-Visible spectrophotometer.

Methodology:

Solvent: 0.05 M NaOH is a suitable solvent.[6][8]

Wavelength: The maximum absorbance (λmax) for lornoxicam is determined, which is

approximately 258 nm in 0.05 M NaOH.[8]

Quantification: A standard calibration curve is prepared by measuring the absorbance of

solutions of known lornoxicam concentrations at the λmax. The concentration of

lornoxicam in the sample is then determined from this curve.

Visualizing the Experimental Workflow
The following diagram illustrates a typical experimental workflow for the quantification of

lornoxicam in a biological matrix using an LC-MS/MS method, which is the standard approach

when employing a deuterated internal standard like lornoxicam-d4.
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Caption: Workflow for Lornoxicam Assay using LC-MS/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b565427#linearity-and-range-for-lornoxicam-assay-
using-lornoxicam-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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